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Compound of Interest

Compound Name: Skf 96365

Cat. No.: B1663603 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SKF 96365 hydrochloride is a widely used pharmacological tool for studying calcium signaling.

It is primarily known as an inhibitor of store-operated Ca²⁺ entry (SOCE), a crucial mechanism

for regulating intracellular calcium levels.[1][2][3] Its inhibitory action extends to various

channels, including Transient Receptor Potential Canonical (TRPC) channels, voltage-gated

calcium channels, and certain potassium channels.[1] These application notes provide detailed

protocols for dissolving SKF 96365 in aqueous solutions for experimental use, along with

relevant technical data and pathway information.

Mechanism of Action
SKF 96365 exerts its effects by blocking multiple cation channels. Its principal inhibitory actions

include:

Store-Operated Calcium Entry (SOCE): It inhibits SOCE, a process initiated by the depletion

of endoplasmic reticulum (ER) calcium stores, by acting on components like STIM1.[1]

TRPC Channels: It is a well-documented blocker of TRPC channels, which are key

components of the SOCE pathway in many cell types.[1][2]
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Voltage-Gated Calcium Channels (VGCCs): SKF 96365 is a potent blocker of low-voltage-

activated (T-type) calcium channels and also affects high-voltage-activated (HVA) channels.

[4][5]

Potassium Channels: The compound also demonstrates inhibitory effects on various

potassium channels.[1]

Downstream Signaling: By modulating calcium influx, SKF 96365 can inhibit signaling

cascades such as the calcium/calmodulin-dependent protein kinase IIγ (CaMKIIγ)/AKT

pathway.[2][3]

In experimental models, these actions can lead to downstream cellular effects, including the

induction of cell-cycle arrest and apoptosis in cancer cells.[2][3]

Plasma Membrane

Endoplasmic Reticulum

Orai1 / TRPC
Channels

Ca²⁺ Influx

Voltage-Gated
Ca²⁺ Channels

STIM1 Gates

Receptor
Activation PLC IP₃ ER Ca²⁺

Depletion
Activates

Downstream
Signaling

(e.g., CaMKIIγ/AKT)

SKF 96365

Click to download full resolution via product page

Caption: Signaling pathway showing inhibition points of SKF 96365.
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SKF 96365 is available as a hydrochloride salt, which enhances its solubility in aqueous

solutions. The compound is also soluble in organic solvents like DMSO and ethanol.[5][6][7]

Quantitative solubility data is summarized below.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 20 mM 8.06 mg/mL
Gentle warming may

be required.[1]

DMSO ~198.55 mM 80 mg/mL

Use fresh, anhydrous

DMSO for best

results.[5]

Ethanol ~198.55 mM 80 mg/mL

Saline ~248.19 mM 100 mg/mL

For in vivo

preparations; may

require sonication.[2]

Ethanol:PBS (pH 7.2)

(1:1)
~1.24 mM 0.5 mg/mL

Note: The molecular weight of SKF 96365 hydrochloride is 402.92 g/mol . Batch-specific

molecular weights may vary due to hydration. Always refer to the Certificate of Analysis for

precise calculations.[1]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Aqueous Stock Solution (e.g., 20 mM in Water)

This protocol is suitable for experiments where the final concentration of an organic solvent

must be minimized.

Materials:

SKF 96365 hydrochloride powder
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Sterile, autoclaved deionized water

Sterile conical tube or vial

Vortex mixer

Water bath or heating block (optional)

0.22 µm sterile syringe filter

Procedure:

Calculate Mass: Determine the mass of SKF 96365 HCl needed. For 1 mL of a 20 mM stock

solution: Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x

1000 (mg/g) Mass (mg) = 0.001 L x 0.020 mol/L x 402.92 g/mol x 1000 = 8.06 mg

Weigh Compound: Accurately weigh the calculated mass of SKF 96365 HCl and place it into

a sterile conical tube.

Add Solvent: Add the desired volume of sterile water to the tube.

Dissolve: Vortex the solution vigorously. If the compound does not fully dissolve, gentle

warming (e.g., 37°C) can be applied for a few minutes to aid dissolution.[1]

Sterilization (for cell culture): For applications requiring sterility, filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store aliquots at -20°C for up to 2 months or -80°C for up to 6 months.[2][4][5]

Protocol 2: Preparation of a Concentrated DMSO Stock Solution (e.g., 80 mM)

DMSO allows for higher concentration stock solutions, which can be useful for achieving a wide

range of final dilutions.

Materials:

SKF 96365 hydrochloride powder
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Anhydrous, sterile-grade DMSO

Sterile conical tube or vial

Vortex mixer

Procedure:

Calculate Mass: For 1 mL of an 80 mM stock solution: Mass (mg) = 0.001 L x 0.080 mol/L x

402.92 g/mol x 1000 = 32.23 mg

Weigh Compound: Accurately weigh the compound and add it to a sterile tube.

Add Solvent: Add the calculated volume of anhydrous DMSO.

Dissolve: Vortex thoroughly until the solution is clear. SKF 96365 is highly soluble in DMSO.

[5]

Storage: Aliquot and store at -20°C or -80°C. Note that DMSO freezes at -20°C.

Protocol 3: Preparation of a Final Working Solution for Cell Culture

This protocol describes the dilution of a concentrated stock into cell culture medium.

Procedure:

Thaw Stock: Thaw a single aliquot of your stock solution (e.g., 20 mM in water or 80 mM in

DMSO) at room temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your culture medium. For example, to make 10 mL of medium with a

final concentration of 10 µM from a 20 mM stock: V₁ = (C₂ x V₂) / C₁ V₁ = (10 µM x 10 mL) /

20,000 µM = 0.005 mL or 5 µL

Dilute: Add the calculated volume (5 µL) of the stock solution to your 10 mL of pre-warmed

cell culture medium.
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Mix and Apply: Mix the medium gently by pipetting or swirling before adding it to your cells.

Ensure the final concentration of the solvent (e.g., DMSO) is below the cytotoxic threshold

for your cell line (typically <0.1%).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
SKF 96365 Powder

1. Weigh Compound

2. Add Solvent
(Water, DMSO, etc.)

3. Dissolve
(Vortex, Warm, Sonicate)

Concentrated Stock Solution

4. Aliquot & Store
(-20°C / -80°C)

5. Dilute Stock into
Experimental Buffer/Medium

6. Apply to Cells/Tissue

7. Data Acquisition & Analysis
(e.g., Ca²⁺ Imaging, Patch Clamp)

End:
Results

Click to download full resolution via product page

Caption: General experimental workflow for using SKF 96365.
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Important Considerations
Purity and Stability: Use high-purity SKF 96365 (≥98%) for reproducible results.[1][6] The

solid form is stable for years when stored correctly at room temperature.[6]

Non-Selectivity: Be aware that SKF 96365 is not a specific inhibitor of SOCE or TRPC

channels. Its effects on voltage-gated Ca²⁺ channels and K⁺ channels should be considered

when interpreting data.[1][5]

Solvent Effects: Always run parallel vehicle controls (e.g., medium with the same final

concentration of water or DMSO) to account for any effects of the solvent on the

experimental system.

Filtration: For cell culture experiments, sterile filtration of aqueous stock solutions is a critical

step to prevent contamination.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663603#how-to-dissolve-skf-96365-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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